2,4-Dimethylphenylhydrazine hydrochloride
Overview
Description
2,4-Dimethylphenylhydrazine hydrochloride is a hydrazine derivative . It has a molecular formula of C8H13ClN2 and a molecular weight of 172.66 . It is used in the laboratory as a chemical reagent .
Synthesis Analysis
This compound has been used for the synthesis of J147, a novel neurotrophic drug, and its precursor desmethyl-J147 . It was also used in the synthesis of 1-(2,4-dimethylphenyl)-4-methyl-5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid, ethyl ester .Molecular Structure Analysis
The molecular structure of 2,4-Dimethylphenylhydrazine hydrochloride can be represented by the SMILES stringCl.Cc1ccc(NN)c(C)c1 . The InChI key for this compound is ZLGXGLXFBMIVPU-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
2,4-Dimethylphenylhydrazine hydrochloride is a solid substance . It has a melting point of approximately 184°C .Scientific Research Applications
Synthesis of Neurotrophic Drugs
2,4-Dimethylphenylhydrazine hydrochloride has been used in the synthesis of J147 , a novel neurotrophic drug . Neurotrophic drugs are a class of drugs that promote the survival, development, and function of neurons. They are often used in the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s.
Synthesis of Pyrazole Derivatives
This compound has also been used in the synthesis of 1-(2,4-dimethylphenyl)-4-methyl-5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid, ethyl ester . Pyrazole derivatives are a class of organic compounds that have a wide range of applications in medicinal chemistry due to their diverse biological activities.
Safety and Hazards
Mechanism of Action
Target of Action
2,4-Dimethylphenylhydrazine hydrochloride is a hydrazine derivative It has been used in the synthesis of j147, a novel neurotrophic drug . Neurotrophic drugs typically target neurons in the brain, promoting survival, development, and function .
Mode of Action
It is known to be a precursor in the synthesis of J147 and its precursor desmethyl-J147
Biochemical Pathways
Given its use in the synthesis of neurotrophic drugs, it may influence pathways related to neuronal survival and function .
Result of Action
As a precursor in the synthesis of the neurotrophic drug J147, it may contribute to the drug’s effects, which include promoting neuronal survival and function .
properties
IUPAC Name |
(2,4-dimethylphenyl)hydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2.ClH/c1-6-3-4-8(10-9)7(2)5-6;/h3-5,10H,9H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLGXGLXFBMIVPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NN)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90975894 |
Source
|
| Record name | (2,4-Dimethylphenyl)hydrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90975894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dimethylphenylhydrazine hydrochloride | |
CAS RN |
60480-83-3 |
Source
|
| Record name | (2,4-Dimethylphenyl)hydrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90975894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-Dimethylphenylhydrazine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2,4-Dimethylphenylhydrazine hydrochloride in the synthesis of pyrazole derivatives?
A1: 2,4-Dimethylphenylhydrazine hydrochloride acts as a nucleophile in the synthesis of substituted pyrazoles. [] It reacts with chalcones, which are α,β-unsaturated ketones, via a cyclocondensation reaction. This reaction is catalyzed by hydrochloric acid and leads to the formation of the pyrazole ring structure. [] Essentially, the 2,4-Dimethylphenylhydrazine hydrochloride provides the nitrogen atoms and part of the carbon skeleton that make up the final pyrazole ring.
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